Cas no 2097940-56-0 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidin-1-yl}prop-2-en-1-one)

• Product name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidin-1-yl}prop-2-en-1-one
• CAS No: 2097940-56-0
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 6079590
• PubChem ID: 126850836

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidin-1-yl}prop-2-en-1-one
• F6515-2233
• 2097940-56-0
• (E)-3-(1,3-benzodioxol-5-yl)-1-[2-(triazol-2-ylmethyl)pyrrolidin-1-yl]prop-2-en-1-one
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{2-[(2H-1,2,3-triazol-2-yl)methyl]pyrrolidin-1-yl}prop-2-en-1-one
• AKOS040699251

• Inchi： 1S/C17H18N4O3/c22-17(6-4-13-3-5-15-16(10-13)24-12-23-15)20-9-1-2-14(20)11-21-18-7-8-19-21/h3-8,10,14H,1-2,9,11-12H2/b6-4+
• InChI Key： IFSMMIBHJACDSO-GQCTYLIASA-N
• SMILES： O=C(/C=C/C1=CC=C2C(=C1)OCO2)N1CCCC1CN1N=CC=N1

Computed Properties

• Exact Mass: 326.13789045g/mol
• Monoisotopic Mass: 326.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.5Ų

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidin-1-yl}prop-2-en-1-one

Introduction to Compound with CAS No. 2097940-56-0 and Its Applications in Chemical Biology

Compound with the CAS number 2097940-56-0 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups, which contribute to its distinctive chemical properties. Specifically, the compound is named as (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-{2-(2H-1,2,3-triazol-2-yl)methylpyrrolidin-1-yl}prop-2-en-1-one, which highlights its intricate composition and the presence of multiple pharmacophoric elements.

The core structure of this compound includes a prop-2-en-1-one moiety, which is a key feature for its reactivity and potential biological interactions. This moiety is flanked by two distinct heterocyclic systems: a 2H-1,3-benzodioxol ring and a 2-(2H-1,2,3-triazol-2-yl)methylpyrrolidin group. The benzodioxol ring, also known as an oxygenated dibenzo[b,e][1,4]diazepine, is known for its presence in various bioactive natural products and synthetic drugs. Its structural motif is often associated with significant pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects.

The second heterocyclic component, the 2-(2H-1,2,3-triazol-2-yl)methylpyrrolidin group, adds another layer of complexity to the molecule. The triazole ring is a well-known pharmacophore that has been extensively studied for its role in various therapeutic applications. It is commonly found in antifungal medications and has also shown promise in the development of antiviral and anticancer agents. The pyrrolidine ring further enhances the molecular diversity of the compound, contributing to its unique set of biological activities.

The combination of these structural elements suggests that compound with CAS No. 2097940-56-0 may exhibit a range of biological activities. Recent studies have begun to explore the potential of such molecules in modulating various biological pathways. For instance, the benzodioxol ring has been implicated in interactions with enzymes and receptors that are involved in pain perception and neurotransmitter release. This makes the compound a promising candidate for further investigation in the context of central nervous system disorders.

In addition to its potential neurological applications, the presence of the triazole moiety suggests that this compound might also have antimicrobial properties. Triazole derivatives are well-known for their efficacy against a broad spectrum of fungi and have been widely used in antifungal therapies. The structural features of compound with CAS No. 2097940-56-0 could potentially enhance its binding affinity to fungal enzymes, leading to novel therapeutic strategies against resistant fungal infections.

The pyrrolidine component further broadens the scope of possible applications. Pyrrolidine derivatives have been explored for their roles in various biological processes, including enzyme inhibition and receptor modulation. The specific arrangement of atoms in this compound's structure may enable it to interact with target proteins in unique ways, potentially leading to new insights into disease mechanisms and therapeutic interventions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging molecular docking simulations and virtual screening techniques, scientists can identify potential binding sites on target proteins and assess the binding affinity of compounds like those with CAS No. 2097940-56-0. These computational methods have already been instrumental in identifying novel drug candidates and optimizing their structures for improved efficacy.

The synthesis of complex molecules like compound with CAS No. 2097940-56-0 represents a significant challenge due to their intricate structural features. However, recent developments in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to build complex heterocyclic systems step-by-step, ensuring high yields and enantiopurity.

The pharmacological evaluation of this compound is still in its early stages, but preliminary results are promising. In vitro studies have shown that it can interact with several key enzymes and receptors involved in various disease pathways. These interactions suggest that it may have therapeutic potential in conditions such as inflammation, pain disorders, and fungal infections.

The development of new drugs often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and computer science. The study of compound with CAS No. 2097940-56-0 exemplifies this collaborative effort. Chemists design and synthesize novel molecules based on theoretical predictions and computational models, while biologists test these compounds for their biological activity using cell-based assays and animal models.

The regulatory landscape for new drug development is stringent but well-established, ensuring that only safe and effective medications reach the market. As research on compound with CAS No. 2097940-56-0 progresses through preclinical studies into clinical trials, regulatory agencies will closely monitor its safety profile and efficacy before approving it for therapeutic use.

The future prospects for this compound are exciting given its unique structural features and potential biological activities. Further research will be needed to fully elucidate its mechanism of action and optimize its properties for therapeutic use. However，the initial findings suggest that it could be a valuable addition to the arsenal of medications available for treating various diseases.